Cas no 321596-54-7 (3-(Benzyloxy)-6-bromo-4-methoxypicolinic acid)

• Product Name: 3-(Benzyloxy)-6-bromo-4-methoxypicolinic acid
• CAS No: 321596-54-7
• MF: C₁₄H₁₂BrNO₄
• MW: 338.153383255005
• CID: 1093654
• PubChem ID: 22175084
• Update Time: 2025-05-21

3-(Benzyloxy)-6-bromo-4-methoxypicolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Benzyloxy)-6-bromo-4-methoxypicolinic acid
• 6-bromo-4-methoxy-3-phenylmethoxypyridine-2-carboxylic acid
• UUPAQQMDUURGBO-UHFFFAOYSA-N
• 3-(Benzyloxy)-6-bromo-4-methoxypicolinicacid
• CS-0150454
• 3-benzyloxy-6-bromo-4-methoxy-pyridine-2-carboxylic acid
• SCHEMBL4684362
• BS-16989
• D82785
• 6-BROMO-3-BENZYLOXY-4-METHOXYPYRIDINE-2-CARBOXYLIC ACID
• 3-(BENZYLOXY)-6-BROMO-4-METHOXYPYRIDINE-2-CARBOXYLIC ACID
• AKOS022188316
• WMA59654
• 321596-54-7
• MFCD27939567

• Inchi： 1S/C14H12BrNO4/c1-19-10-7-11(15)16-12(14(17)18)13(10)20-8-9-5-3-2-4-6-9/h2-7H,8H2,1H3,(H,17,18)
• InChI Key： UUPAQQMDUURGBO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(C(=O)O)=N1)OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 336.99497g/mol
• Monoisotopic Mass: 336.99497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 68.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-(Benzyloxy)-6-bromo-4-methoxypicolinic acid

Comprehensive Overview of 3-(Benzyloxy)-6-bromo-4-methoxypicolinic acid (CAS No. 321596-54-7)

3-(Benzyloxy)-6-bromo-4-methoxypicolinic acid (CAS 321596-54-7) is a specialized heterocyclic compound with significant applications in pharmaceutical research and organic synthesis. This compound belongs to the picolinic acid derivatives family, characterized by its unique benzyloxy and bromo substituents, which enhance its reactivity and utility in medicinal chemistry. Researchers and industry professionals frequently search for this compound due to its role in developing small-molecule inhibitors and intermediates for drug discovery.

The growing interest in 3-(Benzyloxy)-6-bromo-4-methoxypicolinic acid is driven by its potential in targeting enzyme modulation and signal transduction pathways. Recent trends in AI-driven drug design and high-throughput screening have further amplified its relevance. Users often inquire about its synthetic routes, solubility, and stability under various conditions, reflecting the compound's versatility in bioconjugation and catalysis.

From a structural perspective, the presence of a methoxy group at the 4-position and a bromo atom at the 6-position of the picolinic acid scaffold contributes to its electronic effects and steric hindrance. These features make it a valuable building block for structure-activity relationship (SAR) studies. Additionally, the benzyloxy moiety offers opportunities for selective deprotection, enabling further functionalization in multi-step syntheses.

In the context of green chemistry, researchers are exploring eco-friendly methods to synthesize 3-(Benzyloxy)-6-bromo-4-methoxypicolinic acid, aligning with the demand for sustainable pharmaceutical processes. Questions about its biodegradability and toxicity profile are also common, highlighting the need for comprehensive safety data sheets (SDS) and regulatory compliance documentation.

The compound's applications extend to agrochemical research, where its derivatives are investigated for pest control and plant growth regulation. Its halogenated structure is particularly advantageous for designing bioactive molecules with improved binding affinity. As the industry shifts toward precision agriculture, the demand for such tailored compounds is expected to rise.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing 3-(Benzyloxy)-6-bromo-4-methoxypicolinic acid. Users frequently search for spectral data and chromatographic methods to ensure purity and identity. The compound's melting point and storage conditions are also key considerations for laboratory handling.

In summary, 3-(Benzyloxy)-6-bromo-4-methoxypicolinic acid (CAS 321596-54-7) is a multifaceted compound with broad implications in drug development, material science, and agricultural chemistry. Its structural uniqueness and functional adaptability make it a subject of ongoing research, driven by advancements in computational modeling and synthetic methodologies.